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Compound of Interest

Compound Name: Hexamethyldisilane

Cat. No.: B074624

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
potential hazards of hexamethyldisilane. The following sections detail its physical and
chemical properties, toxicological data, and recommended safety protocols to ensure the well-
being of laboratory personnel and the integrity of research.

Chemical and Physical Properties

Hexamethyldisilane is a colorless, transparent liquid with a characteristically pleasant, fruity
odor.[1] Itis insoluble in water but soluble in various organic solvents such as toluene and
ethylene glycol.[1] Under normal conditions, it exhibits good chemical stability and is unlikely to
undergo decomposition.[2]
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Property Value References
Chemical Formula C6H18Si2 [3]
Molar Mass 146.39 g/mol [4]
Appearance Colorless, transparent liquid [11[2]
Odor Pleasant, fruity [1]
Boiling Point 112 -114°C [5]
Melting Point 9-12°C [5]
Flash Point 11 °C (closed cup) [5]
Density 0.715 g/cm3 at 25 °C [5]
Vapor Pressure Not available

Water Solubility Insoluble [1][2]
log Pow 411 [5]
Auto-ignition Temperature Not available

Toxicological Data

Acute toxicity data for hexamethyldisilane indicates potential hazards upon exposure through
various routes.
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Toxicity Endpoint Value Species References
LD50 (Oral) > 20,000 mg/kg Rat [5]
Skin May cause skin .
) o T Not specified [3]
Corrosion/Irritation irritation.
Serious Eye May cause eye N
o T Not specified [3]
Damage/Irritation irritation.
May cause irritation to
the respiratory tract.
_ Overexposure may N
Inhalation Not specified [3]

lead to coughing,
headache, and

nausea.

Hazard Identification and Classification

Hexamethyldisilane is classified as a highly flammable liquid and vapor.[3] It is crucial to be

aware of its potential to form flammable or explosive vapor-air mixtures.[3]

Hazard Class GHS Classification  Signal Word Hazard Statement
H225: Highly
Flammable Liquids Category 2 Danger flammable liquid and
vapor
o ] H319: Causes serious
Eye Irritation Category 2A Warning o
eye irritation
H334: May cause
) allergy or asthma
Respiratory
o Category 1 Danger symptoms or
Sensitization . e
breathing difficulties if
inhaled
Specific Target Organ Category 3
P o ) I 9 g. Y ] H335: May cause
Toxicity (Single (Respiratory tract Warning ) o
S respiratory irritation
Exposure) irritation)
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Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when working with hexamethyldisilane to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

/Personal Protective Equipment (PPE)\

Chemical goggles )

Handling Hexamethyldisilane QContact lenses should not be worn)

A

>E\Ieoprene or nitrile rubber gloves}
C ) >
Wear suitable protective clothing

NIOSH-certified organic vapor
(black cartridge) respirator
\-

J

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment for handling hexamethyldisilane.

Engineering Controls

Proper ventilation is essential to control exposure.

o Ventilation: Provide local exhaust or general room ventilation to prevent the accumulation of
vapors.[3]
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» Explosion-proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment.[3]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3]

Safe Handling Practices

e Avoid all eye and skin contact and do not breathe vapor or mist.[3]

Keep away from heat, open flames, and sparks. No smoking in the handling area.[3]

Use only non-sparking tools.[3]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking, and when leaving work.[3]

Wash contaminated clothing before reuse.[3]

Storage and Incompatibility

Proper storage of hexamethyldisilane is critical to maintain its stability and prevent hazardous
reactions.

Storage Conditions

o Temperature: The optimal storage temperature is between -45°C and 45°C.[1]
e Environment: Store in a well-ventilated, dry place, away from heat.[1][3]

o Containers: Keep containers tightly closed and sealed.[1][3]

Incompatible Materials

Hexamethyldisilane should not be stored with the following materials to avoid chemical
reactions:[1][3][5]

e Strong acids
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Figure 2: Materials incompatible with hexamethyldisilane.

Emergency Procedures

In the event of an emergency, follow these procedures promptly and safely.

First Aid Measures

 Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. Get medical advice/attention.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get medical advice/attention.[3]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b074624?utm_src=pdf-body-img
https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Never give anything by mouth to an unconscious person. Get medical
advice/attention.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[3]

 Firefighting Instructions: Use water spray to cool exposed surfaces. Exercise caution when
fighting any chemical fire.[3]

e Protective Equipment: Do not enter the fire area without proper protective equipment,
including respiratory protection.[3] Irritating fumes and organic acid vapors may develop
when the material is exposed to water or open flame.[3]

Accidental Release Measures

o Personal Precautions: Eliminate all ignition sources. Use special care to avoid static electric
charges. Evacuate unnecessary personnel.[3]

o Environmental Precautions: Prevent entry to sewers and public waters.[3]

o Methods for Cleaning Up: Clean up spills as soon as possible using an absorbent material.
Sweep or shovel spills into an appropriate container for disposal. Use only non-sparking
tools.[3]

Experimental Protocols

The following are summaries of standardized experimental methodologies relevant to the

safety data presented.

Acute Oral Toxicity (OECD 401)

This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

e Principle: The test substance is administered in graduated doses to several groups of
experimental animals, with one dose per group.[6] Observations of effects and mortality are
made.[6]
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e Procedure:

Healthy young adult rats are acclimatized to laboratory conditions.[6]

o

[¢]

Animals are fasted prior to administration of the substance.[6]

[¢]

The test substance is administered by gavage in a single dose.[6]

Animals are observed for a set period, and any signs of toxicity or mortality are recorded.

[6]

[e]

At the conclusion of the test, surviving animals are euthanized and necropsied.[6]

[e]

Flash Point Determination (ASTM D93 - Pensky-Martens
Closed Cup)

This method determines the flash point of petroleum products and other liquids.

 Principle: A brass test cup is filled with the test specimen and heated at a controlled rate
while being stirred.[1][3][5][7][8] An ignition source is periodically directed into the cup to test
for a flash.[1][5]

e Procedure:

o

The sample is placed in the test cup of the Pensky-Martens apparatus.[5]

The cup is heated, and the sample is stirred at a specified rate.[1][5]

o

At regular temperature intervals, the stirring is stopped, and an ignition source is

o

introduced into the vapor space.[1][5]

The flash point is the lowest temperature at which the application of the ignition source

o

causes the vapors of the specimen to ignite.[1][3]

Thermal Decomposition Analysis

Studies on the thermal decomposition of hexamethyldisilane provide insight into its stability
and potential hazardous breakdown products.
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» Methodology: Flash pyrolysis vacuum ultraviolet single-photon ionization time-of-flight mass
spectrometry (VUV-SPI-TOFMS) can be used to study the thermal decomposition from room
temperature to high temperatures (e.g., 1310 K).[9]

e Findings: The primary decomposition pathways involve the cleavage of Si-Si and Si-C
bonds.[9] Major initial products include MesSiSi(Me)z¢, MeasSi, MesSie, and :SiMe2.[9] These
intermediates can further decompose through homolytic reactions and molecular
eliminations.[9]

Disposal Considerations

o Waste Disposal: Hexamethyldisilane may be incinerated.[3] Dispose of in a safe manner in
accordance with local, national, and international regulations.[3]

o Contaminated Packaging: Handle empty containers with care because residual vapors are
flammable.[3] Dispose of contents and container to a licensed waste disposal facility.[3]

This guide is intended to provide comprehensive safety information for trained professionals.
Always consult the most current Safety Data Sheet (SDS) for hexamethyldisilane before use
and ensure that all laboratory personnel are thoroughly trained in its safe handling and
emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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